Cas no 2227861-79-0 ((2S)-1-methanesulfonylpropan-2-ol)

• Product Name: (2S)-1-methanesulfonylpropan-2-ol
• CAS No: 2227861-79-0
• MF: C₄H₁₀O₃S
• MW: 138.185400485992
• CID: 6121227
• PubChem ID: 92287290
• Update Time: 2023-12-26

(2S)-1-methanesulfonylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-methanesulfonylpropan-2-ol
• (S)-1-(methylsulfonyl)propan-2-ol
• 2-Propanol, 1-(methylsulfonyl)-, (2S)-
• 2227861-79-0
• EN300-1990625

• Inchi： 1S/C4H10O3S/c1-4(5)3-8(2,6)7/h4-5H,3H2,1-2H3/t4-/m0/s1
• InChI Key： KQKZDINYUFBARL-BYPYZUCNSA-N
• SMILES： C(S(C)(=O)=O)[C@@H](O)C

Computed Properties

• Exact Mass: 138.03506535g/mol
• Monoisotopic Mass: 138.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 321.3±25.0 °C(Predicted)
• pka: 13.68±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones